Mechanism of 5-chloro-2-methyl-4-isothiazolin-3-one (CMIT) in controlling microbial problems in aircraft fuel systems
RSC Advances Pub Date: 2023-06-28 DOI: 10.1039/D3RA02970K
Abstract
This research investigated the potential use of 5-chloro-2-methyl-4-isothiazolin-3-one (CMIT) as a biocide in aircraft fuel systems, which is rarely studied due to the unique properties of such systems. The study assessed the effectiveness of CMIT against three microbial isolates using minimum inhibitory concentrations and bacteriostatic tests, and showed that CMIT had good activity against them. Electrochemical studies were conducted to determine the impact of CMIT on the 7B04 aluminum alloy, which demonstrated that CMIT acted as a cathodic inhibitor and exhibited certain levels of short-term and long-term corrosion inhibition effects at concentrations of 100 mg L−1 and 60 mg L−1, respectively. Additionally, the research provided insights into the mechanisms governing microbial problems by studying the reaction of CMIT with glutathione and sulfate. Overall, the study suggested that CMIT may be a useful biocide in aircraft fuel systems and provided important information on its efficacy and mechanism of action.
Recommended Literature
- [1] An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†
- [2] An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†
- [3] An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening
- [4] Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties
- [5] An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†
- [6] An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems
- [7] An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode
- [8] An aptamer-based keypad lock system†
- [9] An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†
- [10] An apparatus for determining small amounts of alchohol in sour milk and urine
Journal Name：RSC Advances
research_products
-
CAS no.: 89640-58-4
![N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide](https://ossimg.kuujia.com/scimg/1444500/1444113-98-7x500.png)
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
![2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid](https://ossimg.kuujia.com/scimg/2138500/2138166-62-6x500.png)
![2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide](https://ossimg.kuujia.com/scimg/2034500/2034271-14-0x500.png)